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Compound of Interest

Compound Name: 1,6-Diiodohexane

Cat. No.: B103822 Get Quote

This guide provides immediate, essential safety protocols and logistical information for the

handling and disposal of 1,6-Diiodohexane in a laboratory setting. It is intended for

researchers, scientists, and professionals in drug development to ensure safe operational

procedures.

Physicochemical and Hazard Information
1,6-Diiodohexane is a light-sensitive liquid that may cause skin, eye, and respiratory irritation.

[1][2][3] It is harmful if swallowed.[4] The following table summarizes key quantitative data for

this chemical.

Property Value

Molecular Formula C6H12I2[4]

Molecular Weight 337.97 g/mol [2]

CAS Number 629-09-4[4]

Density 2.05 g/mL at 25 °C[5]

Melting Point 9-10 °C[5]

Boiling Point 141-142 °C at 10 mmHg[5]

Flash Point >110 °C (230 °F)

Solubility Immiscible with water[5]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b103822?utm_src=pdf-interest
https://www.benchchem.com/product/b103822?utm_src=pdf-body
https://www.benchchem.com/product/b103822?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AAA1536814&productDescription=16-DIIODOHXANE+98+STAB.+W+25G&vendorId=VN00024248&countryCode=US&language=en
https://pubchem.ncbi.nlm.nih.gov/compound/1_6-Diiodohexane
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA15368~~PDF~~MTR~~CGV4~~EN~~2025-09-13%2008:52:27~~1%206-Diiodohexane~~
https://store.apolloscientific.co.uk/storage/msds/OR3172_msds.pdf
https://store.apolloscientific.co.uk/storage/msds/OR3172_msds.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/1_6-Diiodohexane
https://store.apolloscientific.co.uk/storage/msds/OR3172_msds.pdf
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9267826.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9267826.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9267826.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9267826.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b103822?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Personal Protective Equipment (PPE)
To minimize exposure and ensure personal safety, the following personal protective equipment

is mandatory when handling 1,6-Diiodohexane.

PPE Category Specific Recommendations

Eye Protection

Chemical safety goggles or a face shield should

be worn.[1][4] Ensure that eyewash stations are

readily accessible.[1]

Hand Protection
Chemical-resistant gloves, such as PVC or

nitrile rubber, are required.[4][6]

Skin and Body Protection
A lab coat or other protective clothing must be

worn to prevent skin contact.[1]

Respiratory Protection

Use in a well-ventilated area.[1][4] If inhalation

risk is high, a NIOSH-certified organic vapor

respirator is recommended.[6]

Experimental Workflow and Handling Procedures
The following diagram outlines the standard operating procedure for the safe handling of 1,6-
Diiodohexane, from initial preparation to final disposal.
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Safe Handling Workflow for 1,6-Diiodohexane

Preparation

Handling & Storage

Spill & Emergency Response

Waste Disposal

Review Safety Data Sheet (SDS)

Don Personal Protective Equipment (PPE)

Ensure Proper Ventilation (Fume Hood)

Dispense 1,6-Diiodohexane

Proceed with experiment

Store in a cool, dry, well-ventilated area Evacuate and ventilate the area

In case of spill

Protect from light and moisture Keep container tightly closed

Dispose of waste in a designated hazardous waste container

After use

Absorb spill with inert material (sand, vermiculite)

Collect and place in a labeled container for disposal

Decontaminate the area

After cleanup

Follow all local, state, and federal regulations for disposal

Click to download full resolution via product page
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Detailed Protocols
Handling and Storage:

Always work in a well-ventilated area, preferably a chemical fume hood.[1][4]

Avoid all personal contact, including inhalation of vapors.[4]

Do not eat, drink, or smoke when handling this chemical.[4]

Store in a cool, dry, and well-ventilated place, away from incompatible materials such as

strong oxidizing agents.[1][3]

The substance is light-sensitive and should be stored in a dark place under an inert

atmosphere like argon.[3][4]

Keep containers tightly sealed when not in use.[4]

First Aid Measures:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[1][3]

Skin Contact: In case of contact, immediately wash the skin with soap and plenty of water.[7]

Remove contaminated clothing and wash it before reuse.[4] If irritation persists, seek

medical attention.[4]

Inhalation: Remove the victim to fresh air and keep them at rest in a position comfortable for

breathing.[1] If you feel unwell, call a poison center or doctor.[1]

Ingestion: If swallowed, rinse your mouth. Do NOT induce vomiting. Seek immediate medical

attention.[3]

Spill Response and Disposal Plan:

Spill Cleanup: In the event of a spill, immediately evacuate the area.[4] Wear appropriate

PPE, including respiratory protection.[4] Contain the spill using an inert absorbent material

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.fishersci.com/store/msds?partNumber=AAA1536814&productDescription=16-DIIODOHXANE+98+STAB.+W+25G&vendorId=VN00024248&countryCode=US&language=en
https://store.apolloscientific.co.uk/storage/msds/OR3172_msds.pdf
https://store.apolloscientific.co.uk/storage/msds/OR3172_msds.pdf
https://store.apolloscientific.co.uk/storage/msds/OR3172_msds.pdf
https://www.fishersci.com/store/msds?partNumber=AAA1536814&productDescription=16-DIIODOHXANE+98+STAB.+W+25G&vendorId=VN00024248&countryCode=US&language=en
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA15368~~PDF~~MTR~~CGV4~~EN~~2025-09-13%2008:52:27~~1%206-Diiodohexane~~
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA15368~~PDF~~MTR~~CGV4~~EN~~2025-09-13%2008:52:27~~1%206-Diiodohexane~~
https://store.apolloscientific.co.uk/storage/msds/OR3172_msds.pdf
https://store.apolloscientific.co.uk/storage/msds/OR3172_msds.pdf
https://www.fishersci.com/store/msds?partNumber=AAA1536814&productDescription=16-DIIODOHXANE+98+STAB.+W+25G&vendorId=VN00024248&countryCode=US&language=en
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA15368~~PDF~~MTR~~CGV4~~EN~~2025-09-13%2008:52:27~~1%206-Diiodohexane~~
https://www.cdc.gov/niosh/npg/firstaid.html
https://store.apolloscientific.co.uk/storage/msds/OR3172_msds.pdf
https://store.apolloscientific.co.uk/storage/msds/OR3172_msds.pdf
https://www.fishersci.com/store/msds?partNumber=AAA1536814&productDescription=16-DIIODOHXANE+98+STAB.+W+25G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAA1536814&productDescription=16-DIIODOHXANE+98+STAB.+W+25G&vendorId=VN00024248&countryCode=US&language=en
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA15368~~PDF~~MTR~~CGV4~~EN~~2025-09-13%2008:52:27~~1%206-Diiodohexane~~
https://store.apolloscientific.co.uk/storage/msds/OR3172_msds.pdf
https://store.apolloscientific.co.uk/storage/msds/OR3172_msds.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b103822?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


like sand or vermiculite.[4] Collect the absorbed material into a suitable, labeled container for

disposal.[4]

Disposal: Dispose of 1,6-Diiodohexane and any contaminated materials as hazardous

waste.[1] All disposal practices must be in accordance with local, state, and federal

regulations.[4] Do not allow the chemical to enter drains or waterways.[4] If recycling is not

an option, the material may be incinerated in a licensed facility or buried in a designated

landfill.[4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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